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Compound of Interest

Compound Name:
1-(2-Ethylhexyl)-1H-pyrazol-4-

amine

CAS No.: 1240580-12-4

Cat. No.: B6331731

Get Quote

Executive Directive
Do NOT dispose of 1-(2-Ethylhexyl)-1H-pyrazol-4-amine down the drain.[1]

This compound is an organic amine with significant lipophilicity. While it is not a federally P-

listed or U-listed waste under RCRA (Resource Conservation and Recovery Act), it poses

specific environmental risks—primarily aquatic toxicity—and must be managed as Hazardous

Chemical Waste.[1]

Immediate Disposal Profile:

Waste Stream: Organic Liquid Waste (Non-Halogenated preferred, unless mixed).[1]

Disposal Method: High-Temperature Incineration.

Key Incompatibility: Do not mix with strong acids, acid chlorides, or strong oxidizers in the

waste container to prevent exothermic reactions or toxic fume generation.[1]
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Chemical Safety Profile & Hazard Identification
Before initiating disposal, you must validate the material's properties to ensure compatibility

with your facility's waste stream.[1]

Property Specification Operational Implication

Chemical Name
1-(2-Ethylhexyl)-1H-pyrazol-4-

amine

Primary identifier for waste

tags.[1]

CAS Number 1240580-12-4
Use this for specific SDS

verification.

Physical State Liquid (Viscous)
Requires leak-proof secondary

containment.

Flash Point > 100°C (Estimated)*
Likely not D001 (Ignitable), but

treat as combustible.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye

Irrit.), H400/H410 (Aquatic

Tox.)

Requires full PPE; strictly no

drain release.

RCRA Status Non-Listed (Not P or U)

Classify as "Non-RCRA

Regulated Hazardous Waste"

unless characteristic (D001-

D003).

*Note: Flash points for heavy alkyl-amines often exceed 100°C. However, if the substance is in

solution with a flammable solvent (e.g., Methanol), the solvent dictates the flammability

classification (D001).[1]

Waste Characterization Protocol (Self-Validating
System)
To ensure regulatory compliance, follow this logic flow to determine the correct waste stream.

This system prevents misclassification that could lead to regulatory fines or safety incidents.
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Start: Waste Identification

Is the waste pure substance?

Is it dissolved in a solvent?

No (Mixture)

Stream B: Toxic/Irritant Organic Waste
(Non-RCRA Regulated)

Yes (Pure Liquid)Check Solvent Flash Point

Flash Point < 60°C?

Stream A: Flammable Organic Waste
(RCRA D001)

Yes (e.g., in MeOH/Acetone) No (e.g., in DMSO/Water)

Click to download full resolution via product page

Figure 1: Decision logic for assigning the correct waste stream based on flammability

characteristics.

Step-by-Step Disposal Procedures
A. Liquid Waste Disposal (Primary Method)
Use this protocol for the pure liquid amine or reaction mixtures.

Select Container: Use a chemically resistant High-Density Polyethylene (HDPE) or amber

glass container. Ensure the cap has a chemically resistant liner (PTFE).
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Segregation:

COMPATIBLE: Other organic amines, non-halogenated solvents (Ethanol, DMSO,

Toluene), basic solutions.[1]

INCOMPATIBLE: Do NOT add to containers holding strong acids (HCl, H₂SO₄), acid

anhydrides, or acyl chlorides.[1] This will generate heat and potentially toxic vapors.

Transfer: Pour the liquid into the container using a funnel to prevent drips. Leave at least

10% headspace for expansion.

Labeling:

Attach a hazardous waste tag immediately.

Check "Toxic" and "Irritant".

If mixed with flammable solvents, check "Ignitable".[1]

Explicitly write: "Contains 1-(2-Ethylhexyl)-1H-pyrazol-4-amine (Aminopyrazole) - High

Aquatic Toxicity."[1]

B. Solid Waste Disposal
Use this protocol for contaminated gloves, paper towels, or pipette tips.[1]

Collection: Place all contaminated solids into a clear, 6-mil polyethylene hazardous waste

bag.

Double Bagging: If the debris is heavily soaked or odorous, double-bag the waste to prevent

permeation.[1]

Labeling: Tag the bag as "Solid Hazardous Waste" contaminated with organic amines.

Disposal: Tie the bag securely (gooseneck tie) and place it in the designated solid waste

drum for incineration.

Spill Response Protocol
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In the event of a spill outside of a fume hood, execute the "Isolate, Neutralize, Absorb" protocol

immediately.[1]

1. ALERT & ISOLATE
Evacuate area, post signage.

2. DON PPE
Nitrile gloves, lab coat, goggles.
(Resp. protection if aerosolized)

3. CONTAIN
Circle spill with absorbent socks.

4. ABSORB
Cover with vermiculite or clay.

Do NOT use combustible materials (sawdust).

5. COLLECT
Scoop into hazardous waste bag.

Label as Spill Debris.

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental releases of aminopyrazoles.

Critical Note on Cleaning Agents: After absorbing the bulk liquid, wipe the surface with a mild

soap and water solution. Avoid using bleach (sodium hypochlorite) immediately, as

hypochlorites can react with amines to form chloramines, which are toxic and volatile.[1]

Professional Disposal Services
For bulk disposal (quantities > 1 Liter) or expired inventory, do not treat in-house.[1] Contact a

licensed hazardous waste transporter (e.g., Veolia, Clean Harbors, Stericycle).[1]

Required Transport Classification (DOT/IATA): If the pure substance is shipped for disposal, it

likely falls under Class 9 due to aquatic toxicity.

UN Number: UN 3082

Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (1-(2-
Ethylhexyl)-1H-pyrazol-4-amine)[1]

Hazard Class: 9

Packing Group: III

Always consult the specific Safety Data Sheet (SDS) from your vendor (e.g., ChemScene,

Enamine) for the exact transport classification, as it may vary by purity and isomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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